2-(3-(4-chlorobenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[3-[(4-chlorophenyl)methyl]-2,4-dioxopteridin-1-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H18ClN5O3/c1-14-3-2-4-17(11-14)26-18(29)13-27-20-19(24-9-10-25-20)21(30)28(22(27)31)12-15-5-7-16(23)8-6-15/h2-11H,12-13H2,1H3,(H,26,29)
• InChI Key: WEKDYCHIKMRHGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C3=NC=CN=C3C(=O)N(C2=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H18ClN5O3
• Molecular Weight: 435.9 g/mol

Description

2-(3-(4-chlorobenzyl)-2,4-dioxo-3,4-dihydropteridin-1(2H)-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C22H18ClN5O3 and its molecular weight is 435.87. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

One aspect of research involving this compound relates to its synthesis and structural characterization. Studies have detailed processes for creating derivatives of similar complex molecules, emphasizing the importance of specific synthesis techniques and characterization methods such as NMR, LC-MS, and crystallography for elucidating compound structures and properties. For instance, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its analysis through molecular docking to target the VEGFr receptor showcase the intricate methods used to create and understand such compounds (Sharma et al., 2018).

Potential Therapeutic Applications

The therapeutic potential of related compounds has been a significant focus, with research exploring their efficacy as anticancer, anti-inflammatory, and enzyme inhibitory agents. For example, derivatives have been evaluated for their anticancer activity via in silico modeling studies, targeting specific cellular receptors to assess their effectiveness in inhibiting cancer cell growth (Sharma et al., 2018). Similarly, other studies have identified compounds as potent inhibitors of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), suggesting their utility in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Structural Analysis and Molecular Docking

Extensive structural analysis and molecular docking studies are conducted to understand the interaction mechanisms of such compounds with biological targets. This research often includes geometric optimization and interaction energy studies to refine the understanding of how these molecules interact at the atomic level, providing insights into their potential efficacy as drugs (Al-Ostoot et al., 2020).